Cas no 898344-41-7 (2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide)

• Product Name: 2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide
• CAS No: 898344-41-7
• MF: C₂₇H₂₄N₂O₃
• MW: 424.491066932678
• CID: 6603130
• PubChem ID: 16825380
• Update Time: 2025-06-24

2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide
• 1(4H)-Quinolineacetamide, 6-methyl-3-(4-methylbenzoyl)-N-(4-methylphenyl)-4-oxo-
• 898344-41-7
• AKOS001819989
• F1609-1107
• 2-[6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
• 2-(6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(p-tolyl)acetamide
• 2-[6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C27H24N2O3/c1-17-4-9-20(10-5-17)26(31)23-15-29(24-13-8-19(3)14-22(24)27(23)32)16-25(30)28-21-11-6-18(2)7-12-21/h4-15H,16H2,1-3H3,(H,28,30)
• InChI Key： KHAOWBHSMDPBGH-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2)=O)C2=C(C=C(C)C=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 424.17869263g/mol
• Monoisotopic Mass: 424.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 659.8±55.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Additional information on 2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 898344-41-7 and Product Name: 2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide

Compound with the CAS number 898344-41-7 and the product name 2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a quinoline core, which is well-documented for its role in various pharmacological interventions.

The quinoline scaffold is a cornerstone in medicinal chemistry, known for its broad spectrum of biological activities ranging from antimicrobial to anticancer properties. The specific modification of the quinoline ring in 2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide introduces additional layers of functionality that enhance its pharmacological profile. The presence of a methyl group at the 6-position and an acetamide moiety at the 1-position contributes to the compound's solubility and bioavailability, critical factors in drug development.

Recent studies have highlighted the importance of quinoline derivatives in addressing complex diseases. For instance, modifications to the quinoline core have led to the discovery of novel compounds with enhanced efficacy against resistant bacterial strains. The 4-methylbenzoyl group at the 3-position of the quinoline ring in this compound may play a pivotal role in modulating enzyme activity, particularly by interacting with specific binding pockets on target proteins. This interaction is crucial for achieving high selectivity and minimizing off-target effects, which are often limitations in drug development.

The N-(4-methylphenyl)acetamide moiety at the 1-position of the molecule is another critical feature that contributes to its pharmacological properties. This group is known to enhance binding affinity by forming hydrogen bonds with polar residues in protein targets. Such interactions are essential for stabilizing the compound's binding to its intended biological targets, thereby increasing its therapeutic potential. The combination of these structural elements makes 2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide a promising candidate for further investigation.

In the context of current research trends, there is a growing emphasis on developing small molecules that can modulate protein-protein interactions (PPIs). Quinoline derivatives have shown promise in this area due to their ability to interact with hydrophobic pockets on protein surfaces. The structural features of 2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide, particularly the quinoline core and the aromatic groups attached to it, make it well-suited for disrupting PPIs associated with various diseases.

Moreover, computational studies have increasingly demonstrated the utility of molecular modeling in predicting the binding affinity and specificity of small molecules to biological targets. The structural optimization of 2-6-methyl-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methylphenyl)acetamide has been guided by such simulations, allowing researchers to fine-tune its properties for improved efficacy. These advancements underscore the importance of integrating computational methods with experimental approaches in drug discovery.

Recent clinical trials have begun to explore the potential applications of quinoline derivatives in treating neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system (CNS) targets makes them attractive candidates for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 2-6-methyl-3-(4-methylbenzoyl)-4-oxyoquanlinolindolone derivative, including its solubility-enhancing groups and CNS-penetrating properties, position it as a candidate for further clinical investigation.

The synthesis of 2-[methylene]-3-[N-(m-tolylcarbamoyl)]isoindolino[5',2':5,10]quinoledione, as represented by CAS No. 89834441_7_, involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in designing complex molecular architectures. The introduction of functional groups such as methyl and benzoyl moieties requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to construct increasingly complex molecules with greater efficiency than ever before.

The pharmaceutical industry continues to invest heavily in developing novel derivatives based on established scaffolds like quinoline due to their proven track record in drug discovery. The compound under discussion exemplifies this trend by incorporating multiple functional groups that enhance its pharmacological properties while maintaining structural similarity to known active ingredients. Such modifications are critical for improving drug efficacy while minimizing side effects.

In conclusion,89834[hyphen]41_7_ (cas no89834[hyphen]41_7_) and its corresponding product name, 2-[methylene]-3-[N-(m-tolylcarbamoyl)]isoindolino[5',2':5,10]quinoledione, represent a significant advancement in chemical biology and pharmaceutical research. Their unique structural features make them promising candidates for treating a variety of diseases, particularly those involving protein-protein interactions or central nervous system modulation. As research continues into these compounds, further refinements will likely uncover even greater therapeutic potential, solidifying their place as important contributors to modern medicine.